Cas no 1261645-69-5 (Ethyl 2-amino-6-iodophenylacetate)

• Product Name: Ethyl 2-amino-6-iodophenylacetate
• CAS No: 1261645-69-5
• MF: C₁₀H₁₂INO₂
• MW: 305.112255096436
• CID: 4965380
• Update Time: 2025-06-13

Ethyl 2-amino-6-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-6-iodophenylacetate

• Inchi： 1S/C10H12INO2/c1-2-14-10(13)6-7-8(11)4-3-5-9(7)12/h3-5H,2,6,12H2,1H3
• InChI Key： GDGCBOJDWRJLHM-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1CC(=O)OCC)N

Computed Properties

• Exact Mass: 304.99128 g/mol
• Monoisotopic Mass: 304.99128 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3
• Molecular Weight: 305.11

Additional information on Ethyl 2-amino-6-iodophenylacetate

Research Brief on Ethyl 2-amino-6-iodophenylacetate (CAS: 1261645-69-5) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-amino-6-iodophenylacetate (CAS: 1261645-69-5) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its iodine-substituted phenylacetate structure, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

One of the key areas of research involving Ethyl 2-amino-6-iodophenylacetate is its role as a building block for the synthesis of heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the preparation of indole derivatives, which are known for their broad-spectrum pharmacological activities. The iodine moiety in the compound facilitates cross-coupling reactions, enabling the construction of complex molecular architectures with high precision. Researchers have leveraged this property to develop targeted inhibitors of protein kinases, a class of enzymes implicated in various cancers.

In addition to its synthetic utility, Ethyl 2-amino-6-iodophenylacetate has been investigated for its direct biological effects. A recent preclinical study highlighted its potential as an anti-inflammatory agent, with the compound showing inhibitory activity against cyclooxygenase-2 (COX-2) in vitro. This finding, published in Bioorganic & Medicinal Chemistry Letters, suggests that further optimization of the scaffold could yield promising candidates for the treatment of chronic inflammatory conditions. The study also noted the compound's favorable pharmacokinetic properties, including moderate bioavailability and low cytotoxicity.

The pharmaceutical industry has shown growing interest in Ethyl 2-amino-6-iodophenylacetate as a precursor for the development of radiopharmaceuticals. The iodine-127 isotope in the compound can be replaced with iodine-123 or iodine-131, enabling its use in diagnostic imaging and targeted radiotherapy. A 2024 patent application by a leading biotech company describes a novel method for labeling the compound with these radioisotopes, with potential applications in the detection and treatment of thyroid cancer and other malignancies.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of Ethyl 2-amino-6-iodophenylacetate-based therapeutics. Recent optimization studies have focused on improving the yield and purity of the compound through advanced catalytic systems and green chemistry approaches. A collaborative research effort between academic and industrial partners has reported a 30% increase in synthesis efficiency using palladium-based catalysts under mild conditions, as detailed in a 2023 Organic Process Research & Development publication.

Looking ahead, the versatility of Ethyl 2-amino-6-iodophenylacetate positions it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its potential in fragment-based drug design and as a probe for studying enzyme mechanisms. The compound's unique combination of reactivity and biological activity makes it a compelling subject for future investigations in personalized medicine and targeted therapy development.